Cas no 78647-50-4 (5'-N-ETHYLCARBOXAMIDO- ADENOSINE)
78647-50-4 structure
Product Name:5'-N-ETHYLCARBOXAMIDO- ADENOSINE
CAS No:78647-50-4
MF:C12H16N6O4
MW:308.293241500854
CID:874761
PubChem ID:6610317
Update Time:2025-04-19
5'-N-ETHYLCARBOXAMIDO- ADENOSINE Chemical and Physical Properties
Names and Identifiers
-
- 5'-N-ETHYLCARBOXAMIDO- ADENOSINE
- 5'-N-ETHYLCARBOXAMIDOADENOSINE
- 78647-50-4
- (2R,3R,4S,5S)-5-(6-amino-9H-purin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide
- KBio3_000460
- Bio2_000230
- (2R,3R,4S,5S)-5-(6-Amino-9H-purin-9-yl)-N-ethyl-3,4-dihydroxytetrahydrofuran-2-carboxamide
- KBioGR_000230
- Bio2_000710
- KBio2_005366
- KBio3_000459
- HMS1361L12
- IDI1_033980
- KBio2_002798
- (2R,3R,4S,5S)-5-(6-aminopurin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide
- KBioSS_000230
- KBio2_000230
-
- Inchi: 1S/C12H16N6O4/c1-2-14-11(21)8-6(19)7(20)12(22-8)18-4-17-5-9(13)15-3-16-10(5)18/h3-4,6-8,12,19-20H,2H2,1H3,(H,14,21)(H2,13,15,16)/t6-,7+,8-,12+/m1/s1
- InChI Key: JADDQZYHOWSFJD-ZWADGADFSA-N
- SMILES: O1[C@@H](C(NCC)=O)[C@@H]([C@@H]([C@H]1N1C=NC2C(N)=NC=NC1=2)O)O
Computed Properties
- Exact Mass: 308.12330301g/mol
- Monoisotopic Mass: 308.12330301g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 148Ų
5'-N-ETHYLCARBOXAMIDO- ADENOSINE Security Information
- Hazard Category Code: 28
- Safety Instruction: 22-26-36-45
-
Hazardous Material Identification:
5'-N-ETHYLCARBOXAMIDO- ADENOSINE Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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